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Audience: Researchers, scientists, and drug development professionals.

Introduction:

The NSD2 (Nuclear Receptor Binding SET Domain Protein 2), also known as MMSET or

WHSC1, is a histone methyltransferase frequently implicated in various cancers, including

multiple myeloma.[1][2] The PWWP domain of NSD2 plays a crucial role in chromatin binding

by recognizing methylated histone tails, specifically H3K36me2.[1][2] This interaction is critical

for the localization and enzymatic activity of NSD2.[1] MR837 is a small molecule antagonist

that targets the PWWP1 domain of NSD2, disrupting its interaction with H3K36me2.[2][3][4]

This application note provides a detailed protocol for an AlphaScreen (Amplified Luminescent

Proximity Homogeneous Assay) assay to quantify the inhibitory effect of MR837 on the NSD2-

PWWP1 and H3K36me2 interaction.

AlphaScreen is a bead-based assay technology that enables the study of biomolecular

interactions in a microplate format.[5][6] The assay relies on the proximity of two types of

beads: a Donor bead and an Acceptor bead. When these beads are brought close together by

a biological interaction, a cascade of chemical reactions is initiated upon excitation, resulting in

a luminescent signal.[5][7][8] In this assay, the interaction between biotinylated H3K36me2

peptide and GST-tagged NSD2-PWWP1 brings the Streptavidin-coated Donor beads and anti-

GST Acceptor beads into proximity, generating a signal. MR837, as an inhibitor, will disrupt this

interaction, leading to a decrease in the AlphaScreen signal.

Signaling Pathway Diagram:
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1. Add 5 µL of MR837/
DMSO Control to Wells

2. Add 5 µL of GST-NSD2-PWWP1

3. Add 5 µL of Biotin-H3K36me2

4. Incubate for 30 min at RT

5. Add 10 µL of AlphaScreen
Bead Mix (Donor + Acceptor)

6. Incubate for 60 min
at RT in the Dark

7. Read Plate on
AlphaScreen-compatible Reader
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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